4-(4-Bromophenyl)-2-{[3-(3,4-dimethoxyphenyl)acryloyl]amino}-3-thiophenecarboxylic acid
4-(4-Bromophenyl)-2-{[3-(3,4-dimethoxyphenyl)acryloyl]amino}-3-thiophenecarboxylic acid
Brand Name:
Vulcanchem
CAS No.:
312940-87-7
VCID:
VC0375848
InChI:
InChI=1S/C22H18BrNO5S/c1-28-17-9-3-13(11-18(17)29-2)4-10-19(25)24-21-20(22(26)27)16(12-30-21)14-5-7-15(23)8-6-14/h3-12H,1-2H3,(H,24,25)(H,26,27)/b10-4+
SMILES:
COC1=C(C=C(C=C1)C=CC(=O)NC2=C(C(=CS2)C3=CC=C(C=C3)Br)C(=O)O)OC
Molecular Formula:
C22H18BrNO5S
Molecular Weight:
488.4g/mol
4-(4-Bromophenyl)-2-{[3-(3,4-dimethoxyphenyl)acryloyl]amino}-3-thiophenecarboxylic acid
CAS No.: 312940-87-7
Main Products
VCID: VC0375848
Molecular Formula: C22H18BrNO5S
Molecular Weight: 488.4g/mol
![4-(4-Bromophenyl)-2-{[3-(3,4-dimethoxyphenyl)acryloyl]amino}-3-thiophenecarboxylic acid - 312940-87-7](/images/no_structure.jpg)
| CAS No. | 312940-87-7 |
|---|---|
| Product Name | 4-(4-Bromophenyl)-2-{[3-(3,4-dimethoxyphenyl)acryloyl]amino}-3-thiophenecarboxylic acid |
| Molecular Formula | C22H18BrNO5S |
| Molecular Weight | 488.4g/mol |
| IUPAC Name | 4-(4-bromophenyl)-2-[[(E)-3-(3,4-dimethoxyphenyl)prop-2-enoyl]amino]thiophene-3-carboxylic acid |
| Standard InChI | InChI=1S/C22H18BrNO5S/c1-28-17-9-3-13(11-18(17)29-2)4-10-19(25)24-21-20(22(26)27)16(12-30-21)14-5-7-15(23)8-6-14/h3-12H,1-2H3,(H,24,25)(H,26,27)/b10-4+ |
| Standard InChIKey | VVOZMHBSPMDSET-ONNFQVAWSA-N |
| Isomeric SMILES | COC1=C(C=C(C=C1)/C=C/C(=O)NC2=C(C(=CS2)C3=CC=C(C=C3)Br)C(=O)O)OC |
| SMILES | COC1=C(C=C(C=C1)C=CC(=O)NC2=C(C(=CS2)C3=CC=C(C=C3)Br)C(=O)O)OC |
| Canonical SMILES | COC1=C(C=C(C=C1)C=CC(=O)NC2=C(C(=CS2)C3=CC=C(C=C3)Br)C(=O)O)OC |
| PubChem Compound | 1724133 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume